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Compound of Interest

Compound Name: Cetirizine methyl ester

Cat. No.: B192749 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cetirizine methyl ester is primarily known as an impurity and a metabolite of Cetirizine, a

second-generation antihistamine that acts as a selective histamine H1-receptor antagonist.[1]

Accurate preparation of stock solutions is critical for reliable and reproducible experimental

results in research and drug development settings. These application notes provide detailed

protocols for the preparation, storage, and handling of Cetirizine methyl ester stock solutions

for both in vitro and in vivo studies.

Physicochemical Properties
A summary of the key physical and chemical properties of Cetirizine methyl ester is essential

for proper handling and solution preparation.
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Property Value Reference

Molecular Formula C₂₂H₂₇ClN₂O₃ [1][2][3]

Molecular Weight 402.91 g/mol [1][2][4][5]

CAS Number 83881-46-3 [1][3][6]

Appearance Light yellow to yellow oil [1]

Purity >95% (typical) [1]

Solubility Data
The choice of solvent is crucial for preparing a stable and clear stock solution. Cetirizine
methyl ester exhibits poor aqueous solubility.

Solvent Solubility Comments Reference

DMSO
100 mg/mL (248.19

mM)

Requires sonication to

dissolve. Use of newly

opened, anhydrous

DMSO is

recommended as the

compound is

hygroscopic.

[1]

Water < 0.1 mg/mL Considered insoluble. [1]

Experimental Protocols
Protocol for Preparing a High-Concentration Stock
Solution (e.g., in DMSO)
This protocol outlines the steps for preparing a concentrated stock solution for subsequent

dilution into experimental media.

Materials:
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Cetirizine methyl ester (pure form)

Anhydrous Dimethyl Sulfoxide (DMSO), newly opened

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Sonicator or vortex mixer

Calibrated pipettes

Procedure:

Pre-Weighing Preparation: Allow the vial of Cetirizine methyl ester to equilibrate to room

temperature before opening to prevent condensation.

Weighing: Accurately weigh the desired mass of Cetirizine methyl ester in a sterile tube.

Solvent Addition: Using a calibrated pipette, add the calculated volume of DMSO to achieve

the target concentration. Refer to the table below for common concentrations.

Dissolution: Cap the tube securely and vortex thoroughly. If necessary, use a sonicator to aid

dissolution until the solution is clear.[1]

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots under the appropriate conditions as detailed in the storage

section.

Stock Solution Preparation Table (for DMSO):

Target
Concentration

Mass: 1 mg Mass: 5 mg Mass: 10 mg

1 mM 2.4819 mL 12.4097 mL 24.8194 mL

5 mM 0.4964 mL 2.4819 mL 4.9639 mL

10 mM 0.2482 mL 1.2410 mL 2.4819 mL
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Table data derived from supplier information.[1]

Workflow: High-Concentration Stock Solution

Start

Equilibrate
Cetirizine methyl ester
to room temperature

Accurately weigh
the compound

Add calculated
volume of DMSO

Vortex and/or sonicate
until solution is clear

Aliquot into
single-use volumes

Store at -20°C or -80°C

End
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Caption: Workflow for preparing a high-concentration stock solution.

Protocol for Preparing a Working Solution for In Vivo
Experiments
For in vivo studies, a multi-solvent system is often required to ensure solubility and

biocompatibility. The following is a sample protocol.

Materials:

Concentrated Cetirizine methyl ester stock solution in DMSO (e.g., 25 mg/mL)

PEG300

Tween-80

Saline (0.9% NaCl in sterile water)

Sterile tubes and calibrated pipettes

Procedure:

Initial Dilution: In a sterile tube, add the required volume of the DMSO stock solution.

Add PEG300: Add four volumes of PEG300 for every one volume of DMSO stock solution

(e.g., for 100 µL of DMSO stock, add 400 µL of PEG300).

Mix: Mix the solution thoroughly until uniform.

Add Tween-80: Add 0.5 volumes of Tween-80 (e.g., 50 µL).

Mix Again: Mix thoroughly until the solution is clear.

Final Dilution: Add 4.5 volumes of saline to reach the final desired concentration (e.g., 450

µL).

Final Mix and Use: Mix the final solution gently but thoroughly. It is strongly recommended to

prepare this working solution fresh on the day of use.[1]
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Workflow: In Vivo Working Solution Preparation

Start with DMSO
Stock Solution

Add 4 volumes
of PEG300

Mix thoroughly

Add 0.5 volumes
of Tween-80

Mix until clear

Add 4.5 volumes
of Saline

Final gentle mix

Use immediately
(prepare fresh daily)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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